(4-((1H-imidazol-1-yl)methyl)piperidin-1-yl)(2-fluorophenyl)methanone

• IUPAC Name: (2-fluorophenyl)-[4-(imidazol-1-ylmethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C16H18FN3O/c17-15-4-2-1-3-14(15)16(21)20-8-5-13(6-9-20)11-19-10-7-18-12-19/h1-4,7,10,12-13H,5-6,8-9,11H2
• InChI Key: MUZRCEBYEYPLET-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=CN=C2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C16H18FN3O
• Molecular Weight: 287.33 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Imidazole has become an important synthon in the development of new drugs.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. The derivatives of 1, 3-diazole show different biological activities.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Cytochrome P450 Inhibition

Another application of compounds structurally related to (4-((1H-imidazol-1-yl)methyl)piperidin-1-yl)(2-fluorophenyl)methanone is in the field of cytochrome P450 inhibition. These enzymes are crucial in drug metabolism, and the inhibition or modulation of these enzymes can predict potential drug-drug interactions. The study reviews various inhibitors, stressing the importance of selectivity in assessing the contribution of specific cytochrome P450 isoforms to drug metabolism (Khojasteh, Prabhu, Kenny, Halladay, & Lu, 2011).

Fluorescent Chemosensors

Compounds with structural features similar to the compound are also explored for their use as fluorescent chemosensors. A review highlights the significance of 4-Methyl-2,6-diformylphenol (DFP) based compounds, which are used to develop chemosensors for various analytes. This research indicates the broader applications of such compounds in sensitive and selective detection technologies (Roy, 2021).

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with various biological targets due to their broad range of chemical and biological properties . The interaction with these targets can lead to changes in cellular processes, resulting in the observed biological activities.

Biochemical Pathways

Given the broad range of biological activities of imidazole derivatives, it can be inferred that multiple biochemical pathways could be affected .

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents , which could influence its absorption and distribution in the body.

Result of Action

Imidazole derivatives are known to exhibit a wide range of biological activities, suggesting that they can induce various molecular and cellular changes .

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities. Therefore, the future directions of imidazole research could involve the development of new drugs with improved efficacy and safety profiles.